Cas no 2229494-16-8 (3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid)

• Product Name: 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid
• CAS No: 2229494-16-8
• MF: C₉H₁₄N₂O₃
• MW: 198.219062328339
• CID: 6070844
• PubChem ID: 165624664
• Update Time: 2025-10-31

3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid
• EN300-1785274
• 2229494-16-8

• Inchi： 1S/C9H14N2O3/c1-3-11-7(4-5-10-11)6-9(2,14)8(12)13/h4-5,14H,3,6H2,1-2H3,(H,12,13)
• InChI Key： YRMQDWLZKOVABD-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1=CC=NN1CC

Computed Properties

• Exact Mass: 198.10044231g/mol
• Monoisotopic Mass: 198.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid

Comprehensive Overview of 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229494-16-8)

3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229494-16-8) is a novel organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This pyrazole derivative combines a hydroxy-methylpropanoic acid moiety with an ethyl-substituted pyrazole ring, making it a versatile intermediate for drug discovery and crop protection formulations. Its molecular formula, C9H14N2O3, and molecular weight of 198.22 g/mol position it as a promising candidate for further development.

The compound's heterocyclic structure aligns with current trends in medicinal chemistry, where researchers are actively exploring small molecule modulators for targeted therapies. Recent literature highlights the growing importance of pyrazole-containing compounds in addressing metabolic disorders and inflammatory conditions, areas that dominate healthcare discussions in 2024. The presence of both carboxylic acid and hydroxyl groups in 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid suggests potential for hydrogen bonding interactions, a crucial factor in drug-receptor binding that many researchers are investigating through computational chemistry approaches.

From a synthetic chemistry perspective, this compound represents an interesting case study in regioselective pyrazole functionalization, a topic frequently searched by organic chemists in academic and industrial settings. The ethyl group at the 1-position of the pyrazole ring offers steric control for subsequent reactions, while the hydroxy-methylpropanoic acid side chain provides multiple sites for further derivatization. These characteristics make CAS No. 2229494-16-8 particularly valuable for structure-activity relationship (SAR) studies, which remain a hot topic in drug discovery forums and research publications.

In agrochemical applications, the compound's structural motifs resemble those found in modern plant growth regulators and pesticide intermediates, addressing the agriculture industry's urgent need for sustainable crop protection solutions. The pyrazole core is known to exhibit various biological activities, and when combined with the hydroxy acid functionality, may offer novel modes of action against plant pathogens—a subject of intense research given climate change impacts on global food security.

Analytical characterization of 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, methods that dominate scientific discussions about compound purity and identification. The compound's chromatographic behavior and spectral properties are of particular interest to quality control specialists and process chemists optimizing synthetic routes—common search queries in chemical database platforms.

Recent patent analyses reveal growing intellectual property activity around similar pyrazole-carboxylic acid hybrids, reflecting the commercial potential of this chemical space. While CAS No. 2229494-16-8 itself may not yet be widely commercialized, its structural features align with several emerging therapeutic and agrochemical trends, including bioisosteric replacement strategies and fragment-based drug design—topics frequently appearing in recent medicinal chemistry conferences and publications.

The compound's physicochemical properties, including its predicted logP and solubility profile, suggest potential for both oral and topical applications, making it relevant to formulation scientists addressing drug delivery challenges. These characteristics also position it as a candidate for prodrug development, another area receiving increased attention as researchers seek to improve pharmacokinetic properties of bioactive molecules.

From a regulatory standpoint, the safety profile and toxicological data of 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid would be crucial for its potential adoption in various applications. While specific studies on this compound may be limited, the structural alert analysis suggests it may undergo typical metabolic pathways for pyrazole derivatives, a subject of ongoing research in metabolic engineering and toxicology circles.

In the context of green chemistry initiatives, the synthetic route to this compound presents opportunities for atom economy improvements and catalytic process development—key focus areas for pharmaceutical manufacturers aiming to reduce environmental impact. The compound's functional group compatibility with various green solvents makes it an interesting case study for sustainable chemistry approaches that dominate industry discussions.

As research continues, 3-(1-ethyl-1H-pyrazol-5-yl)-2-hydroxy-2-methylpropanoic acid (CAS No. 2229494-16-8) may find applications beyond its current scope, particularly in interdisciplinary fields combining chemistry with biology and materials science. Its molecular architecture offers multiple vectors for innovation, whether in developing new enzyme inhibitors, bioconjugation reagents, or specialty chemicals for advanced materials—all areas receiving substantial research funding and public interest in the current scientific landscape.